Cas no 304882-39-1 (2-Fluoro-N-(4-iodophenyl)benzaMide, 97%)

• Product name: 2-Fluoro-N-(4-iodophenyl)benzaMide, 97%
• CAS No: 304882-39-1
• MF: C₁₃H₉FINO
• MW: 341.119539022446
• CID: 1005186
• PubChem ID: 579433

2-Fluoro-N-(4-iodophenyl)benzaMide, 97% Chemical and Physical Properties

Names and Identifiers

• Oprea1_112466
• AKOS000629505
• 2-Fluoro-N-(4-iodophenyl)benzamide #
• 2-Fluoro-N-(4-iodophenyl)benzamide
• MUHUXUIVLQPNMW-UHFFFAOYSA-N
• Oprea1_223790
• CBDivE_014459
• 304882-39-1
• SR-01000412321-1
• STK408699
• Benzamide, 2-fluoro-N-(4-iodophenyl)-
• SR-01000412321
• 2-Fluoro-N-(4-iodophenyl)benzaMide, 97%

• Inchi： InChI=1S/C13H9FINO/c14-12-4-2-1-3-11(12)13(17)16-10-7-5-9(15)6-8-10/h1-8H,(H,16,17)
• InChI Key： MUHUXUIVLQPNMW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)I)F

Computed Properties

• Exact Mass: 340.97129g/mol
• Monoisotopic Mass: 340.97129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų